Cas no 851000-71-0 (1-BOC-3-PHENYL-3-HYDROXYPYRROLIDINE)

• Product Name: 1-BOC-3-PHENYL-3-HYDROXYPYRROLIDINE
• CAS No: 851000-71-0
• MF: C₁₅H₂₁NO₃
• MW: 263.332144498825
• MDL: MFCD11849822
• CID: 3030603
• Update Time: 2025-10-22

1-BOC-3-PHENYL-3-HYDROXYPYRROLIDINE Chemical and Physical Properties

Names and Identifiers

• 1-BOC-3-PHENYL-3-HYDROXYPYRROLIDINE
• tert-butyl 3-hydroxy-3-phenylpyrrolidine-1-carboxylate

• MDL： MFCD11849822
• Inchi： 1S/C15H21NO3/c1-14(2,3)19-13(17)16-10-9-15(18,11-16)12-7-5-4-6-8-12/h4-8,18H,9-11H2,1-3H3
• InChI Key： SUVXRTSOZHJSGE-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(O)(C2=CC=CC=C2)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-BOC-3-PHENYL-3-HYDROXYPYRROLIDINE

Comprehensive Overview of 1-BOC-3-PHENYL-3-HYDROXYPYRROLIDINE (CAS No. 851000-71-0)

1-BOC-3-PHENYL-3-HYDROXYPYRROLIDINE (CAS No. 851000-71-0) is a highly versatile BOC-protected pyrrolidine derivative widely utilized in pharmaceutical research, organic synthesis, and material science. This compound features a unique hydroxyl group and phenyl ring substitution on the pyrrolidine backbone, making it a valuable intermediate for designing bioactive molecules. Its BOC (tert-butoxycarbonyl) protecting group enhances stability during synthetic processes, a feature highly sought after in peptide chemistry and drug discovery.

In recent years, the demand for 1-BOC-3-PHENYL-3-HYDROXYPYRROLIDINE has surged due to its role in developing chiral auxiliaries and asymmetric catalysts. Researchers frequently search for "BOC-protected pyrrolidine applications" or "synthesis of 3-hydroxypyrrolidine derivatives," reflecting its relevance in modern organic chemistry. The compound’s ability to serve as a precursor for NK1 receptor antagonists and neurological agents has also sparked interest, aligning with trends in neurodegenerative disease research.

From a synthetic perspective, CAS No. 851000-71-0 is often employed in multistep organic reactions, including Grignard additions and reductive aminations. Its hydroxyl functionality allows for further derivatization, such as esterification or etherification, catering to diverse industrial needs. Notably, its compatibility with green chemistry principles (e.g., solvent-free reactions) addresses growing environmental concerns, a topic frequently queried as "sustainable synthesis of heterocycles."

The compound’s physicochemical properties—such as a melting point range of 80–85°C and moderate solubility in polar solvents—are critical for formulation scientists. Analytical techniques like HPLC and NMR are commonly used to verify its purity, a detail often searched alongside "1-BOC-3-PHENYL-3-HYDROXYPYRROLIDINE characterization." Regulatory compliance, including REACH and GMP standards, further ensures its safe handling in industrial settings.

Emerging applications of 1-BOC-3-PHENYL-3-HYDROXYPYRROLIDINE include its use in metal-organic frameworks (MOFs) and covalent organic frameworks (COFs), where its structural rigidity aids in designing porous materials. These innovations respond to trending searches like "advanced materials from pyrrolidine derivatives." Additionally, its potential in prodrug development and targeted drug delivery systems underscores its interdisciplinary importance.

In summary, CAS No. 851000-71-0 represents a cornerstone in synthetic and medicinal chemistry, bridging academic inquiry and industrial innovation. Its adaptability to high-throughput screening and combinatorial chemistry methodologies positions it as a critical tool for addressing contemporary challenges in drug design and material engineering.